Cas no 2680711-87-7 (Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate
• CAS No: 2680711-87-7
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5622100
• PubChem ID: 165931520
• Update Time: 2025-06-09

Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301276
• 2680711-87-7
• benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate
• Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H20BrNO2/c1-14-12-16(9-10-17(14)20)18-8-5-11-21(18)19(22)23-13-15-6-3-2-4-7-15/h2-4,6-7,9-10,12,18H,5,8,11,13H2,1H3
• InChI Key： URFFAOPJLDLHMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C1CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate

Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2680711-87-7): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2680711-87-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a benzyl ester group and a substituted phenyl ring. The presence of the bromo and methyl substituents on the phenyl ring adds to its chemical diversity and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, the introduction of the bromo and methyl substituents on the phenyl ring, and the final esterification with benzyl alcohol. One common approach is to start with a suitable amino acid or amine precursor, which undergoes cyclization to form the pyrrolidine ring. Subsequent reactions, such as bromination and alkylation, are then used to introduce the desired substituents on the phenyl ring. The final step involves esterification with benzyl alcohol to form the benzyl ester group.

Recent studies have highlighted the importance of Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent anti-inflammatory properties by selectively inhibiting specific enzymes involved in inflammatory pathways. The bromo substituent on the phenyl ring plays a crucial role in enhancing its binding affinity to these enzymes, thereby improving its efficacy.

In addition to its anti-inflammatory properties, Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate has also shown promise in other therapeutic areas. A research team from the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively modulate certain ion channels in neuronal cells, suggesting its potential use in treating neurological disorders such as epilepsy and neuropathic pain. The ability to modulate ion channels is attributed to the unique combination of functional groups present in the molecule, which allows it to interact with specific protein targets.

The physical and chemical properties of Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 95°C to 98°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for use in various synthetic reactions and biological assays.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure of Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate. NMR spectroscopy provides detailed information about the connectivity and environment of atoms within the molecule, while MS helps determine its molecular weight and confirm its purity. These analytical methods are essential for ensuring that the compound meets the required standards for use in medicinal chemistry research.

The potential applications of Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate extend beyond its direct therapeutic use. It serves as an important building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers at Harvard University have utilized this compound as a key intermediate in the development of novel anticancer agents that target specific signaling pathways involved in tumor growth and metastasis. The versatility of this compound makes it an attractive candidate for further exploration in drug discovery programs.

In conclusion, Benzyl 2-(4-bromo-3-methylphenyl)pyrrolidine-1-carboxylate (CAS No. 2680711-87-7) is a multifaceted organic compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for researchers working on drug discovery and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of various diseases and developing effective treatments.